3-(Acetylamino)-2-benzofurancarbonitrile

• Molecular Formula: C11H8N2O2
• Molecular Weight: 200.19 g/mol
• IUPAC Name: N-(2-cyano-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C11H8N2O2/c1-7(14)13-11-8-4-2-3-5-9(8)15-10(11)6-12/h2-5H,1H3,(H,13,14)
• InChI Key: JQATWFULKOFJGS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(OC2=CC=CC=C21)C#N

Description

3-(Acetylamino)-2-benzofurancarbonitrile is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.86 g (0.024 mole) of 3-amino-2-benzofurancarbonitrile in 50 ml of pyridine is cooled in ice and treated over 15 minutes with 2.0 ml (2.21 g; 0.028 mole) of acetyl chloride. The mixture is stirred in ice an additional two hours and added to 250 g of ice/water. The precipitated crude product is filtered, washed with water, and recrystallized from aqueous methanol to yield 2.8 g (57% yield) of 3-(acetylamino)-2-benzofurancarbonitrile. A sample recrystallized a second time as above is analytically pure, mp 187°-189° C.